(E)-3-((4-bromo-2-fluorophenyl)amino)-2-(4-(naphthalen-1-yl)thiazol-2-yl)acrylonitrile

• IUPAC Name: (E)-3-(4-bromo-2-fluoroanilino)-2-(4-naphthalen-1-yl-1,3-thiazol-2-yl)prop-2-enenitrile
• InChI: InChI=1S/C22H13BrFN3S/c23-16-8-9-20(19(24)10-16)26-12-15(11-25)22-27-21(13-28-22)18-7-3-5-14-4-1-2-6-17(14)18/h1-10,12-13,26H/b15-12+
• InChI Key: MYANTKWLPVHQQL-NTCAYCPXSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C3=CSC(=N3)C(=CNC4=C(C=C(C=C4)Br)F)C#N
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC=C2C3=CSC(=N3)/C(=C/NC4=C(C=C(C=C4)Br)F)/C#N
• Molecular Formula: C22H13BrFN3S
• Molecular Weight: 450.3 g/mol
• CAS No.: 477298-76-3

Description

(E)-3-((4-bromo-2-fluorophenyl)amino)-2-(4-(naphthalen-1-yl)thiazol-2-yl)acrylonitrile is a useful research compound. Its molecular formula is C22H13BrFN3S and its molecular weight is 450.33. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

Research has been conducted on the synthesis and evaluation of related compounds for potential anti-inflammatory and analgesic activities. These studies involve the synthesis of a variety of thiazole, thiophene, and chromene derivatives, exploring their chemical properties and potential as anti-inflammatory agents (H. Thabet et al., 2011).

Applications in Polymer Solar Cells

The compound's structural motifs have been integrated into copolymers used as electron acceptors in organic solar cells (OSCs). These polymers exhibit broad absorption and are key to improving the power conversion efficiency of OSCs, showcasing the compound's relevance in renewable energy technologies (Shuixing Dai et al., 2017).

Advanced Materials and Chemiluminescence

The compound and its derivatives find applications in the development of novel materials with specific optical properties, such as chemiluminescence. These properties are critical in creating advanced materials for sensors and imaging technologies (Mei Shen et al., 2010).

Organic Light Emitting Diodes (OLEDs)

Related compounds have been synthesized for their photophysical properties and potential application in organic light-emitting diodes (OLEDs). These studies focus on the synthesis, characterization, and evaluation of organotin compounds derived from Schiff bases, highlighting the relevance of such compounds in the field of optoelectronic devices (M. C. García-López et al., 2014).

Antifungal Agents

Compounds derived from or related to "(E)-3-((4-bromo-2-fluorophenyl)amino)-2-(4-(naphthalen-1-yl)thiazol-2-yl)acrylonitrile" have been evaluated for their antifungal properties, contributing to the development of new antifungal agents. This research underscores the compound's potential in pharmaceutical applications (S. M. Gomha et al., 2012).